Cas no 61997-56-6 (Benzenesulfonamide, 4-chloro-N-(2-oxo-3-oxetanyl)-)

• Product Name: Benzenesulfonamide, 4-chloro-N-(2-oxo-3-oxetanyl)-
• CAS No: 61997-56-6
• MF: C₉H₈ClNO₄S
• MW: 261.682120323181
• CID: 461231
• PubChem ID: 71390779
• Update Time: 2025-04-19

Benzenesulfonamide, 4-chloro-N-(2-oxo-3-oxetanyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-(2-oxo-3-oxetanyl)-
• 4-chloro-N-(2-oxooxetan-3-yl)benzenesulfonamide
• 61997-56-6
• DTXSID30812678
• 4-Chloro-N-(2-oxooxetan-3-yl)benzene-1-sulfonamide

• Inchi： 1S/C9H8ClNO4S/c10-6-1-3-7(4-2-6)16(13,14)11-8-5-15-9(8)12/h1-4,8,11H,5H2
• InChI Key： BSVVKYIURLVKBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C(=O)OC1)(=O)=O

Computed Properties

• Exact Mass: 260.98634
• Monoisotopic Mass: 260.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47